2-cyclohexyl-1-(2-propyn-1-yl)-1H-benzimidazole

• IUPAC Name: 2-cyclohexyl-1-prop-2-ynylbenzimidazole
• InChI: InChI=1S/C16H18N2/c1-2-12-18-15-11-7-6-10-14(15)17-16(18)13-8-4-3-5-9-13/h1,6-7,10-11,13H,3-5,8-9,12H2
• InChI Key: OKZVEHICYDCVER-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=CC=CC=C2N=C1C3CCCCC3
• Molecular Formula: C16H18N2
• Molecular Weight: 238.33 g/mol

Description

Synthesis Analysis

The synthesis of 2-cyclohexyl-1-(2-propyn-1-yl)-1H-benzimidazole derivatives involves several steps, including the condensation of o-phenylenediamine with cyclohexanone under specific conditions. A notable example includes the reaction of o-phenylenediamine and cyclohexanone accelerated by microwave irradiation and catalyzed by acetic acid, leading to the formation of 2-cyclohexane-1,3-dihydro-benzimidazole as an intermediate towards the synthesis of related benzimidazole compounds (Liu Jianhong, 2010).

Molecular Structure Analysis

Crystal structure and density functional theory (DFT) calculations provide insights into the molecular geometry and intermolecular interactions within crystals of related benzimidazole compounds. For instance, the crystal structure of 1-(cyclohex-1-en-1-yl)-3-(prop-2-yn-1-yl)-1,3-dihydro-2H-benzimidazol-2-one was confirmed through single-crystal X-ray diffraction analysis, with DFT calculations and Hirshfeld surface analysis corroborating the experimental findings (Adardour et al., 2023).

Chemical Reactions and Properties

The cyclocondensation of N-(prop-2-yn-1-yl)-o-phenylenediamines with phenyl isothiocyanate leads to the formation of 1-(prop-2-yn-1-yl)-1,3-dihydro-2H-benzimidazole-2-thiones, showcasing the compound's reactivity towards forming heterocyclic nuclei under certain conditions (Novikov et al., 2011).